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molecular formula C8H20N2 B1662446 Octamoxin CAS No. 4684-87-1

Octamoxin

Cat. No. B1662446
CAS RN: 4684-87-1
M. Wt: 144.26 g/mol
InChI Key: FODQIVGFADUBKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06174884B1

Procedure details

74.08 g (305.7 mmol) of tert-butyl N′-(1-methyl-heptylidene)-hydrazinecarboxylate are dissolved in a mixture of 235 ml of THF and 310 ml of methanol and, after 22.34 g (354.6 mmol) of sodium cyanoborohydride have been added, the mixture is stirred for 1 hour at room temperature. 213 ml of 6N HCl are added dropwise and, after the addition has ended, the mixture is refluxed for 1.5 hours. It is neutralized with 6N NaOH solution, then, after the non-aqueous solvents have been removed, extracted three times with dichloromethane, and, after the mixture has been dried over sodium sulphate, the solvent is removed in vacuo. This gives 37.5 g (85%) of a yellow oil.
Name
tert-butyl N′-(1-methyl-heptylidene)-hydrazinecarboxylate
Quantity
74.08 g
Type
reactant
Reaction Step One
Name
THF
Quantity
235 mL
Type
solvent
Reaction Step One
Name
methanol
Quantity
310 mL
Type
solvent
Reaction Step One
Name
sodium cyanoborohydride
Quantity
22.34 g
Type
reactant
Reaction Step Two
Name
HCl
Quantity
213 mL
Type
reactant
Reaction Step Three
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
(1-Methyl-heptyl)-hydrazine

Identifiers

REACTION_CXSMILES
[CH3:1][C:2](=[N:9][NH:10]C(OC(C)(C)C)=O)[CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8].C([BH3-])#N.[Na+].Cl.[OH-].[Na+]>C1COCC1.CO>[CH3:1][CH:2]([NH:9][NH2:10])[CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8] |f:1.2,4.5|

Inputs

Step One
Name
tert-butyl N′-(1-methyl-heptylidene)-hydrazinecarboxylate
Quantity
74.08 g
Type
reactant
Smiles
CC(CCCCCC)=NNC(=O)OC(C)(C)C
Name
THF
Quantity
235 mL
Type
solvent
Smiles
C1CCOC1
Name
methanol
Quantity
310 mL
Type
solvent
Smiles
CO
Step Two
Name
sodium cyanoborohydride
Quantity
22.34 g
Type
reactant
Smiles
C(#N)[BH3-].[Na+]
Step Three
Name
HCl
Quantity
213 mL
Type
reactant
Smiles
Cl
Step Four
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture is stirred for 1 hour at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
after the addition
TEMPERATURE
Type
TEMPERATURE
Details
the mixture is refluxed for 1.5 hours
Duration
1.5 h
CUSTOM
Type
CUSTOM
Details
after the non-aqueous solvents have been removed
EXTRACTION
Type
EXTRACTION
Details
extracted three times with dichloromethane
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
after the mixture has been dried over sodium sulphate
CUSTOM
Type
CUSTOM
Details
the solvent is removed in vacuo

Outcomes

Product
Details
Reaction Time
 1 h
Name
(1-Methyl-heptyl)-hydrazine
Type
Smiles
CC(CCCCCC)NN

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.